Cas no 900640-91-7 (2-(piperazin-1-yl)methyl-5-(thiophen-2-yl)-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 2-(piperazin-1-yl)methyl-5-(thiophen-2-yl)-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 900640-91-7
• MF: C₁₅H₁₆N₄OS₂
• MW: 332.443739891052
• MDL: MFCD06655575
• CID: 4664463
• PubChem ID: 4962141
• Update Time: 2025-06-08

2-(piperazin-1-yl)methyl-5-(thiophen-2-yl)-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(1H)-one, 2-(1-piperazinylmethyl)-5-(2-thienyl)-
• 2-(piperazin-1-ylmethyl)-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
• 2-(piperazin-1-yl)methyl-5-(thiophen-2-yl)-3H,4H-thieno2,3-dpyrimidin-4-one

• MDL： MFCD06655575
• Inchi： 1S/C15H16N4OS2/c20-14-13-10(11-2-1-7-21-11)9-22-15(13)18-12(17-14)8-19-5-3-16-4-6-19/h1-2,7,9,16H,3-6,8H2,(H,17,18,20)
• InChI Key： OADLEHUQERTNMU-UHFFFAOYSA-N
• SMILES： C1(CN2CCNCC2)=NC(=O)C2C(C3SC=CC=3)=CSC=2N1

Additional information on 2-(piperazin-1-yl)methyl-5-(thiophen-2-yl)-3H,4H-thieno2,3-dpyrimidin-4-one

Introduction to 2-(piperazin-1-yl)methyl-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 900640-91-7)

2-(piperazin-1-yl)methyl-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 900640-91-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique structural features of this compound make it a promising candidate for the development of novel therapeutic agents.

The molecular structure of 2-(piperazin-1-yl)methyl-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one consists of a thienopyrimidine core functionalized with a piperazine moiety and a thiophene substituent. The piperazine group is known for its ability to enhance the solubility and bioavailability of compounds, while the thiophene substituent contributes to the overall hydrophobicity and biological activity. These structural elements collectively influence the pharmacological properties of the compound.

Recent studies have highlighted the potential of 2-(piperazin-1-yl)methyl-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronavirus. The researchers found that the compound effectively inhibits viral replication by targeting key viral enzymes, making it a valuable lead for the development of antiviral drugs.

In addition to its antiviral properties, 2-(piperazin-1-yl)methyl-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one has shown promise in cancer research. A 2020 study in Cancer Research reported that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from lung and breast cancers. The mechanism of action involves the induction of apoptosis through the modulation of signaling pathways such as PI3K/Akt and MAPK. These findings suggest that 2-(piperazin-1-yl)methyl-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one could be a potential candidate for cancer therapy.

The anti-inflammatory properties of 2-(piperazin-1-yl)methyl-5-(thiophen-2-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one have also been investigated. A study published in Inflammation Research in 2019 showed that this compound significantly reduces inflammation in animal models of arthritis by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential therapeutic agent for inflammatory diseases.

The pharmacokinetic profile of 2-(piperazin-1-yl)methyl-5-(thiophen-2-y l)-3H,4H-thieno[2,3-d]pyrimidin - 4 - one has been studied to understand its behavior in biological systems. Research indicates that the compound has good oral bioavailability and a favorable half-life, which are crucial factors for drug development. Additionally, it has been shown to have low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, 2-(piperazin - 1 - yl )methyl - 5 - ( thiophen - 2 - yl ) - 3 H , 4 H - thieno [ 2 , 3 - d ] pyrimidin - 4 - one (CAS No . 900640 - 91 - 7) is a promising compound with diverse biological activities. Its potential applications in antiviral therapy, cancer treatment, and anti-inflammatory interventions make it an exciting area of research for medicinal chemists and pharmaceutical scientists. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its therapeutic potential.